N-(3-acetylphenyl)-2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[5-amino-3-(ethylamino)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrazol-1-yl]acetamide
• InChI: InChI=1S/C24H25N7O3/c1-4-26-23-20(24-28-22(30-34-24)18-11-6-5-8-14(18)2)21(25)31(29-23)13-19(33)27-17-10-7-9-16(12-17)15(3)32/h5-12H,4,13,25H2,1-3H3,(H,26,29)(H,27,33)
• InChI Key: WWJZLVHAKTXIJZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NN(C(=C1C2=NC(=NO2)C3=CC=CC=C3C)N)CC(=O)NC4=CC=CC(=C4)C(=O)C
• Molecular Formula: C24H25N7O3
• Molecular Weight: 459.5 g/mol
• CAS No.: 1172052-03-7

Description

N-(3-acetylphenyl)-2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C24H25N7O3 and its molecular weight is 459.51. The purity is usually 95%.
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Scientific Research Applications

Antipsychotic Agents

Research on a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which share structural similarities with the compound , suggests potential antipsychotic applications. These compounds, particularly 1,3-dimethyl-4-(iminophenylmethyl)-1H-pyrazol-5-ol, showed an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors, which is a common mechanism for clinically available antipsychotic agents. This indicates the possibility of developing new antipsychotic drugs with fewer side effects related to dopamine receptor interaction (Wise et al., 1987).

Coordination Complexes and Antioxidant Activity

Studies on pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions revealed significant antioxidant activity. The structures of these complexes were determined by X-ray crystallography, and their antioxidant properties were evaluated using various in vitro methods. These findings suggest the potential for developing antioxidant agents based on similar chemical structures (Chkirate et al., 2019).

Antimicrobial Agents

Research into thiophene, thienopyrimidine, and thienothiadiazine derivatives of antipyrine, which includes structures related to pyrazole-acetamide, has shown promising antimicrobial activity against various microorganisms. This suggests potential applications in developing new antimicrobial agents based on the structural motifs present in N-(3-acetylphenyl)-2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)acetamide (Aly et al., 2011).